![molecular formula C20H30O3 B1237256 14-Hydroxy-3-isopropyl-6,14-dimethyl-15-oxa-bicyclo[8.4.2]hexadeca-2,6,10-trien-16-one](/img/structure/B1237256.png)
14-Hydroxy-3-isopropyl-6,14-dimethyl-15-oxa-bicyclo[8.4.2]hexadeca-2,6,10-trien-16-one
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Overview
Description
14-Hydroxy-3-isopropyl-6,14-dimethyl-15-oxa-bicyclo[8.4.2]hexadeca-2,6,10-trien-16-one is a natural product found in Echinodorus macrophyllus with data available.
Scientific Research Applications
Synthesis and Cytotoxic Activity
Gentile et al. (2000) synthesized dimeric and tetrameric macrolactams, including compounds similar to 14-Hydroxy-3-isopropyl-6,14-dimethyl-15-oxa-bicyclo[8.4.2]hexadeca-2,6,10-trien-16-one, exhibiting moderate antiproliferative activity in in vitro cytotoxicity assays. These compounds, representing "taxoid-like" compounds with heterocyclic B rings, show potential in cancer research due to their cytotoxic properties (Gentile et al., 2000).
Intramolecular Ring Closure
Gleiter et al. (2009) studied the transannular ring closure of similar compounds, leading to a tricyclic system with a central dichloro-substituted cyclooctatetraene ring. This research contributes to the understanding of molecular transformations in synthetic chemistry, which is vital for the development of new pharmaceuticals and materials (Gleiter et al., 2009).
Carbene Rearrangement
Dorok et al. (2002) explored the carbene rearrangement in compounds structurally related to this compound. Understanding carbene rearrangement is crucial for advancing synthetic strategies in organic chemistry, especially in the synthesis of complex molecular structures (Dorok et al., 2002).
Total Synthesis of Complex Structures
Takasu et al. (2000) conducted total synthesis studies of complex structures, providing insights into the methodologies for constructing intricate molecules. This research is significant for the development of new synthetic routes in medicinal chemistry and drug development (Takasu et al., 2000).
Antibacterial Activity
Li et al. (2013) synthesized Schiff bases from compounds similar to this compound and investigated their antibacterial activities. These compounds showed remarkable antibacterial activity against E. coli, indicating their potential in developing new antibacterial agents (Li et al., 2013).
Properties
Molecular Formula |
C20H30O3 |
---|---|
Molecular Weight |
318.4 g/mol |
IUPAC Name |
(1S,2E,6E,10Z,14R)-14-hydroxy-6,14-dimethyl-3-propan-2-yl-15-oxabicyclo[8.4.2]hexadeca-2,6,10-trien-16-one |
InChI |
InChI=1S/C20H30O3/c1-14(2)17-11-10-15(3)7-5-8-16-9-6-12-20(4,22)18(13-17)23-19(16)21/h7,9,13-14,18,22H,5-6,8,10-12H2,1-4H3/b15-7+,16-9-,17-13+/t18-,20+/m0/s1 |
InChI Key |
YQPCUQLZJRRTCQ-SVTYQPQESA-N |
Isomeric SMILES |
C/C/1=C\CC/C/2=C/CC[C@@]([C@H](/C=C(\CC1)/C(C)C)OC2=O)(C)O |
Canonical SMILES |
CC1=CCCC2=CCCC(C(C=C(CC1)C(C)C)OC2=O)(C)O |
Synonyms |
echinodolide A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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